Cas no 21971-21-1 (2-Chloro-4-methoxybenzoic acid)
21971-21-1 structure
Product Name:2-Chloro-4-methoxybenzoic acid
CAS No:21971-21-1
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD00085943
CID:51935
PubChem ID:253660613
Update Time:2025-04-18
2-Chloro-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-methoxybenzoic acid
- 2-Chlor-4-methoxy-benzoesaeure
- 2-Chlor-anissaeure
- 2-chloro-4-(methyloxy)benzoic acid
- 2-Chloro-p-anisic Acid
- 4-methoxy-2-chloro-benzoic acid
- p-Anisicacid, 2-chloro- (8CI)
- 2-chloro-4-methoxy-benzoic acid
- Benzoic acid, 2-chloro-4-methoxy-
- 2-chloro-4-methoxybenzoicacid
- 2-Chloranissaure
- PubChem14030
- KSC494Q0B
- Jsp004460
- IBANGHTVBPZCHF-UHFFFAOYSA-N
- FC1078
- SBB063945
- CL8037
- BBL103362
- STL557172
- TRA0076847
- A4708
- EN300-72561
- SY057181
- AC-243
- C3077
- 2-chloro-4-methoxybenzoic acid, AldrichCPR
- 21971-21-1
- J-508693
- AM83993
- FS-2045
- MFCD00085943
- SB35483
- DTXSID50505616
- CS-W016876
- AKOS008135477
- Z431962480
- SCHEMBL295414
- FT-0650266
-
- MDL： MFCD00085943
- Inchi： 1S/C8H7ClO3/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
- InChI Key： IBANGHTVBPZCHF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 186.00800
- Monoisotopic Mass: 186.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.353
- Melting Point: 210.0 to 214.0 deg-C
- Boiling Point: 303.039°C at 760 mmHg
- Flash Point: 137.074°C
- Refractive Index: 1.562
- PSA: 46.53000
- LogP: 2.04680
2-Chloro-4-methoxybenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
-
Hazardous Material Identification：
2-Chloro-4-methoxybenzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Chloro-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033210-1g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 98% | 1g |
￡17.00 | 2022-03-01 | |
| Alichem | A013027462-250mg |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A013027462-500mg |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 97% | 500mg |
$839.45 | 2023-09-02 | |
| Alichem | A013027462-1g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| Chemenu | CM156987-100g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 95+% | 100g |
$676 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123875-1g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 98% | 1g |
¥81.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123875-25g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 98% | 25g |
¥612.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123875-5g |
2-Chloro-4-methoxybenzoic acid |
21971-21-1 | 98% | 5g |
¥324.90 | 2023-09-03 | |
| TRC | C367880-2.5g |
2-Chloro-4-Methoxybenzoic Acid |
21971-21-1 | 2.5g |
$ 140.00 | 2022-04-01 | ||
| TRC | C367880-5g |
2-Chloro-4-Methoxybenzoic Acid |
21971-21-1 | 5g |
$ 220.00 | 2022-04-01 |
2-Chloro-4-methoxybenzoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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